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Cat. No.: B099651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

Glyoxal bis(diallyl acetal) (CAS No. 16646-44-9), also known as 1,1,2,2-Tetraallyloxyethane,

in organic solvents. Due to the limited availability of specific quantitative solubility data in

publicly accessible literature, this document emphasizes qualitative solubility predictions based

on the principle of "like dissolves like" and information inferred from various sources. It also

includes a detailed, generalized experimental protocol for determining the solubility of a liquid

compound in organic solvents, which can be adapted for precise quantification. This guide is

intended to assist researchers and professionals in handling and utilizing Glyoxal bis(diallyl
acetal) in various experimental and formulation settings.

Introduction
Glyoxal bis(diallyl acetal) is a versatile chemical intermediate with applications in organic

synthesis and polymer chemistry.[1] Its utility is particularly noted in the cosmetic and

pharmaceutical industries.[2] A thorough understanding of its solubility in different organic

solvents is crucial for its effective use in synthesis, purification, and formulation development.

This guide aims to consolidate the available information and provide a practical framework for

assessing its solubility.
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Physicochemical Properties
A summary of the key physicochemical properties of Glyoxal bis(diallyl acetal) is presented in

Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of Glyoxal bis(diallyl acetal)

Property Value Reference

CAS Number 16646-44-9 [3]

Molecular Formula C₁₄H₂₂O₄ [4]

Molecular Weight 254.32 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid or white powder
[2][5]

Density 1.001 g/mL at 25 °C

Boiling Point 155-160 °C at 25 mmHg [5]

Refractive Index n20/D 1.4556

Flash Point >110 °C (>230 °F) [5]

Solubility Data
Specific quantitative solubility data for Glyoxal bis(diallyl acetal) in a range of organic

solvents is not readily available in the reviewed literature. However, based on its chemical

structure—an acetal with four ether linkages and terminal double bonds—a qualitative

assessment of its solubility can be made. The principle of "like dissolves like" suggests that it

will be more soluble in solvents with similar polarity.

Table 2: Qualitative Solubility of Glyoxal bis(diallyl acetal) in Common Organic Solvents
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Solvent Class Solvent Example Predicted Solubility
Rationale / Inferred
Use

Ethers
Diethyl ether, 1,4-

Dioxane
Soluble / Miscible

Structural similarity

(ether linkages). Used

as a reaction solvent.

Halogenated

Hydrocarbons

Dichloromethane,

Chloroform
Soluble / Miscible

Solvents with

moderate polarity

suitable for dissolving

many organic

compounds.

Aromatic

Hydrocarbons
Toluene Soluble / Miscible

Used as a reaction

solvent.

Ketones Acetone Soluble / Miscible Polar aprotic solvent.

Esters Ethyl acetate Soluble / Miscible Polar aprotic solvent.

Alcohols Ethanol, Methanol Soluble / Miscible

Capable of hydrogen

bonding, though the

acetal itself is a

hydrogen bond

acceptor.

Aprotic Polar Solvents

Acetonitrile,

Dimethylformamide

(DMF)

Soluble / Miscible High polarity.

Nonpolar

Hydrocarbons

Hexane,

Cyclohexane,

Heptane

Likely Soluble to

Sparingly Soluble

The allyl groups

provide some

nonpolar character.

Used as a reaction co-

solvent.

Water Insoluble to Sparingly

Soluble

As a relatively large

organic molecule with

significant nonpolar

character, high

solubility in water is
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not expected. Acetals

can also be unstable

in aqueous acidic

conditions.[6][7]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a liquid

substance like Glyoxal bis(diallyl acetal) in an organic solvent. This method, often referred to

as the analytical isothermal shake-flask method, is a reliable approach for obtaining

quantitative solubility data.[1]

Objective: To determine the concentration (e.g., in g/100 mL or mol/L) of Glyoxal bis(diallyl
acetal) that dissolves in a specific organic solvent at a given temperature to form a saturated

solution.

Materials:

Glyoxal bis(diallyl acetal)

Selected organic solvent(s) (analytical grade)

Scintillation vials or sealed test tubes

Thermostatically controlled shaker or water bath

Analytical balance

Pipettes and syringes

Syringe filters (chemically compatible with the solvent)

Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

Preparation of Supersaturated Solution:
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Add an excess amount of Glyoxal bis(diallyl acetal) to a known volume or mass of the

chosen organic solvent in a sealed vial. The excess solute is necessary to ensure that a

saturated solution is formed.[1]

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The time required for equilibration should be determined empirically.

Phase Separation:

After equilibration, allow the vial to stand undisturbed at the same temperature to allow the

undissolved solute to settle.

Sampling and Analysis:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a syringe.

Immediately filter the sample through a syringe filter to remove any suspended

microparticles of the undissolved solute.

Accurately dilute the filtered sample with a known volume of the same solvent.

Analyze the concentration of Glyoxal bis(diallyl acetal) in the diluted sample using a pre-

calibrated analytical method, such as gas chromatography.

Calculation:

From the measured concentration of the diluted sample, calculate the concentration of the

original saturated solution. This value represents the solubility of Glyoxal bis(diallyl
acetal) in the solvent at that temperature.
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Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for Glyoxal bis(diallyl acetal) and the chosen

solvents before starting any experimental work.

Visualizations
The following diagrams illustrate the logical relationships in solubility determination and the

general solubility behavior of Glyoxal bis(diallyl acetal).

Solubility Prediction

Glyoxal bis(diallyl acetal)
(Acetal with Ether & Alkene Groups)

"Like Dissolves Like"

Polar Solvents
(e.g., Acetone, Ethanol)

High Affinity

Nonpolar Solvents
(e.g., Hexane, Toluene)

Moderate to High Affinity

Click to download full resolution via product page

Caption: Logical approach to predicting solubility.
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Experimental Workflow for Solubility Determination

1. Prepare Supersaturated
Mixture

2. Equilibrate at
Constant Temperature

3. Allow Phases
to Separate

4. Sample and Filter
Supernatant

5. Analyze Sample
Concentration (e.g., GC)

6. Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

Conclusion
While specific quantitative solubility data for Glyoxal bis(diallyl acetal) remains elusive in the

current body of scientific literature, a strong qualitative understanding of its solubility can be

derived from its chemical structure and general principles of chemistry. It is predicted to be

soluble in a wide range of common organic solvents, particularly those with moderate to high

polarity. For applications requiring precise solubility values, the provided general experimental
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protocol offers a robust starting point for empirical determination. Further research to quantify

the solubility of this compound in various solvents would be a valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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